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Compound of Interest

Compound Name: BMS-593214

Cat. No.: B606238 Get Quote

Researchers and scientists working with the potent FVIIa inhibitor, BMS-593214, must adhere

to stringent safety protocols to ensure personal safety and maintain the integrity of their

experiments. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to facilitate the safe and effective use of this

compound in a laboratory setting.

Immediate Safety and Handling Data
A summary of the key safety and handling parameters for BMS-593214 is provided below. This

information is crucial for a quick risk assessment before handling the compound.

Parameter Information

Storage (Powder) -20°C for 3 years; 4°C for 2 years[1]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1]

Solubility Soluble in DMSO (100 mg/mL)[1]

Special Handling
Use newly opened, hygroscopic DMSO for best

solubility results[1]
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The use of appropriate personal protective equipment is the first line of defense against

accidental exposure. The following PPE is mandatory when handling BMS-593214:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn. Gloves

should be inspected before use and changed frequently, especially if contaminated.

Body Protection: A laboratory coat or a disposable gown should be worn to protect the skin

and clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational Plan for Safe Handling
A systematic approach to handling BMS-593214 will minimize the risk of exposure and

contamination. Follow these procedural steps for safe handling:

Preparation:

Ensure all necessary PPE is available and in good condition.

Work in a designated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Have a spill kit readily accessible.

Weighing and Reconstitution:

When weighing the solid compound, do so in a fume hood to avoid inhaling any dust

particles.

Use appropriate tools to handle the compound, such as a chemical spatula.

For reconstitution, add the solvent (e.g., DMSO) slowly to the vial containing BMS-593214
to avoid splashing.[1] If needed, use an ultrasonic bath to aid dissolution.[1]
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Experimental Use:

Clearly label all solutions containing BMS-593214.

Avoid direct contact with the skin, eyes, and clothing.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of BMS-593214 and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Chemical Waste:

All unused BMS-593214 and solutions containing the compound should be disposed of as

hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour BMS-593214 down the drain.

Contaminated Materials:

All disposable labware, such as pipette tips, vials, and gloves, that have come into contact

with BMS-593214 should be collected in a designated hazardous waste container.

Non-disposable glassware should be decontaminated by rinsing with an appropriate

solvent (e.g., ethanol) three times. The rinsate should be collected as hazardous waste.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of BMS-593214, from

preparation to disposal.
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Caption: Workflow for the safe handling of BMS-593214.

By adhering to these guidelines, researchers can create a safe laboratory environment for

working with BMS-593214, ensuring both personal safety and the integrity of their scientific
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work. Always consult the specific Safety Data Sheet provided by your supplier for the most

detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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